Cas no 175026-96-7 (NQDI-1)

• Product Name: NQDI-1
• CAS No: 175026-96-7
• Molecular Formula: C₁₉H₁₃NO₄
• Molecular Weight: 319.3108
• MDL: MFCD03265970
• CID: 2089683
• PubChem ID: 329825214

NQDI-1 Properties

Names and Identifiers

• NQDI 1
• NQDI-1
• Ethyl 2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinoline-1-carbo xylate
• NDQI 1
• LESINURAD (RDEA-594) intermediate
• 2,7-Dihydro-2,7-dioxo-3H-naphtho[1,2,3-de]quinoline-1-carboxylic acid ethyl ester
• 3H-Naphtho[1,2,3-de]quinoline-1-carboxylic acid, 2,7-dihydro-2,7-dioxo-, ethyl ester
• MLS000715851
• SMR000277368
• ethyl 2,7-dioxo-3,7-dihydro-2H-naphtho[1,2,3-de]quinoline-1-carboxylate
• ethyl 2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinoline-1-carboxylate
• BAS 05532741
• Oprea1_559557
• Oprea1_384256
• IFLab1_005737
• cid_5522952
• BDBM32315
• HMS2646I12
• HMS1428E17
• BCP16684
• s8289
• STL514199
• STK793109
• Ethyl 8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9(17),10,12-heptaene-16-ca

• MDL： MFCD03265970
• InChIKey： UFJGFNHRMPMALC-UHFFFAOYSA-N
• Inchi： 1S/C19H13NO4/c1-2-24-19(23)16-15-10-6-3-4-7-11(10)17(21)12-8-5-9-13(14(12)15)20-18(16)22/h3-9H,2H2,1H3,(H,20,22)
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2C2=C(C(=O)OC([H])([H])C([H])([H])[H])C(N([H])C3=C([H])C([H])=C([H])C1=C23)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 24
• Complexity: 623
• Topological Polar Surface Area: 72.5

Experimental Properties

• Boiling Point: 581.4±50.0°C at 760 mmHg
• Melting Point: 310 °C (decomposition)
• Solubility: Insuluble (2.7E-4 g/L) (25 ºC),
• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes